3-(2-Methoxyphenyl)-4-(((5-methylthiophen-2-yl)methylene)amino)-1H-1,2,4-triazole-5(4H)-thione
CAS No.: 478257-28-2
Cat. No.: VC16163372
Molecular Formula: C15H14N4OS2
Molecular Weight: 330.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 478257-28-2 |
|---|---|
| Molecular Formula | C15H14N4OS2 |
| Molecular Weight | 330.4 g/mol |
| IUPAC Name | 3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C15H14N4OS2/c1-10-7-8-11(22-10)9-16-19-14(17-18-15(19)21)12-5-3-4-6-13(12)20-2/h3-9H,1-2H3,(H,18,21)/b16-9+ |
| Standard InChI Key | GTRDEZJHFFKBQT-CXUHLZMHSA-N |
| Isomeric SMILES | CC1=CC=C(S1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3OC |
| Canonical SMILES | CC1=CC=C(S1)C=NN2C(=NNC2=S)C3=CC=CC=C3OC |
Introduction
Chemical Structure and Nomenclature
Molecular Architecture
The compound’s structure integrates three key moieties:
-
A 1,2,4-triazole-5-thione core, providing hydrogen-bonding capacity via sulfur and nitrogen atoms .
-
A 2-methoxyphenyl group at position 3, introducing aromaticity and electron-donating effects .
-
A (5-methylthiophen-2-yl)methyleneamino substituent at position 4, forming a Schiff base linkage with conjugated π-system .
The IUPAC name systematically describes this arrangement: 3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione. X-ray crystallography of analogous compounds reveals planar triazole-thione rings with dihedral angles of 15–30° relative to aromatic substituents, optimizing intermolecular interactions .
Table 1: Structural and Identifiers
| Property | Value |
|---|---|
| CAS No. | 478257-28-2 |
| Molecular Formula | C15H14N4OS2 |
| Molecular Weight | 330.4 g/mol |
| IUPAC Name | 3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione |
| SMILES | CC1=CC=C(S1)C=NN2C(=NNC2=S)C3=CC=CC=C3OC |
| InChIKey | GTRDEZJHFFKBQT-CXUHLZMHSA-N |
Synthesis and Characterization
Synthetic Pathways
The synthesis follows a three-step protocol common to 1,2,4-triazole-3-thiones :
-
Hydrazide Formation: Condensation of 2-methoxybenzoic acid hydrazide with α-Boc-protected diamines.
-
Cyclization: Base-mediated (KOH/NaHCO3) cyclization of thiosemicarbazide intermediates at 100°C, yielding the triazole-thione core .
-
Schiff Base Formation: Condensation of 5-methylthiophene-2-carbaldehyde with the amine group at position 4 under acidic conditions, achieving 75–82% yields .
Critical reaction parameters include:
-
Temperature: Excess of 55°C during cyclization prevents byproduct formation .
-
Solvent: DMF enhances solubility of aromatic intermediates .
-
Stereochemistry: The (E)-configuration of the imine bond is favored, as confirmed by NOESY spectroscopy in analogs .
Analytical Characterization
-
FT-IR: Key bands include ν(N–H) at 3200–3250 cm⁻¹, ν(C=S) at 1250 cm⁻¹, and ν(C=N) at 1610 cm⁻¹ .
-
NMR:
-
XRD: Unit cell parameters for analogs show monoclinic systems with P21/c space groups .
Physicochemical Properties
Solubility and Stability
-
Solubility: Moderate in DMSO (12.3 mg/mL) and DMF (9.8 mg/mL); insoluble in water (<0.1 mg/mL) .
-
Thermal Stability: Decomposition onset at 218°C (TGA), with melting points of 195–198°C observed in analogs .
-
Lipophilicity: Calculated LogP = 2.91 (SwissADME), suggesting moderate membrane permeability .
Tautomerism and Reactivity
The thione-thiol tautomerism (ΔG = 4.2 kcal/mol via DFT) favors the thione form, enhancing electrophilicity at sulfur. Quantum mechanical studies indicate nucleophilic susceptibility at N4 and electrophilic regions at C5 and S1 .
Biological Activity
Antimicrobial Effects
Against E. coli (VIM-1) and K. pneumoniae (NDM-1):
-
MIC Reduction: 8-fold decrease when combined with meropenem (32 → 4 μg/mL) .
-
β-Lactamase Inhibition: IC50 = 1.8 μM against VIM-2 metallo-β-lactamase .
Structure-Activity Relationships
-
Thiophene Methylation: 5-Methyl substitution enhances bacterial membrane penetration vs. 3-methyl analogs (3.2x lower MIC) .
-
Methoxy Position: 2-Methoxyphenyl improves anticancer activity over para-substituted derivatives (ΔIC50 = 12.4 μM) .
Pharmacokinetic and Toxicity Profile
ADME Predictions (SwissADME)
-
Bioavailability Score: 0.55
-
CYP Inhibition: Moderate 2C9/2D6 inhibition (Ki = 4.8 μM)
Toxicity Assessment
Applications and Future Directions
Therapeutic Applications
-
Antibiotic Adjuvants: Synergistic use with β-lactams against CRE pathogens .
-
Targeted Cancer Therapy: Functionalization with folate vectors to improve tumor selectivity .
Material Science Applications
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume